Cas no 2138179-53-8 (3-Chlorobutane-1-sulfonyl fluoride)

• Product Name: 3-Chlorobutane-1-sulfonyl fluoride
• CAS No: 2138179-53-8
• MF: C₄H₈ClFO₂S
• MW: 174.621522903442
• CID: 5941719
• PubChem ID: 165840912
• Update Time: 2025-06-11

3-Chlorobutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-729368
• 3-chlorobutane-1-sulfonyl fluoride
• 2138179-53-8
• 3-Chlorobutane-1-sulfonyl fluoride

• Inchi： 1S/C4H8ClFO2S/c1-4(5)2-3-9(6,7)8/h4H,2-3H2,1H3
• InChI Key： QQDLAUDGVPIYED-UHFFFAOYSA-N
• SMILES： ClC(C)CCS(=O)(=O)F

Computed Properties

• Exact Mass: 173.9917565g/mol
• Monoisotopic Mass: 173.9917565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-Chlorobutane-1-sulfonyl fluoride

Professional Introduction to 3-Chlorobutane-1-sulfonyl fluoride (CAS No. 2138179-53-8)

3-Chlorobutane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2138179-53-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical synthesis. This compound serves as a crucial intermediate in the development of various bioactive molecules, particularly in the realm of medicinal chemistry. Its unique structural features, including a chlorosulfonylfluoride functional group, make it a valuable tool for researchers aiming to manipulate molecular architectures with precision.

The significance of 3-Chlorobutane-1-sulfonyl fluoride lies in its ability to facilitate the introduction of sulfonylfluoride moieties into target molecules. This functionality is particularly useful in the synthesis of sulfonamides, which are a class of compounds known for their broad spectrum of biological activities. Sulfonamides exhibit antimicrobial, anti-inflammatory, and even anticancer properties, making them a cornerstone in drug discovery efforts. The ability to efficiently incorporate sulfonylfluoride groups into these molecules allows for the creation of novel derivatives with enhanced pharmacological profiles.

In recent years, advancements in synthetic methodologies have enabled researchers to explore new ways to utilize 3-Chlorobutane-1-sulfonyl fluoride. One notable development involves its application in transition-metal-catalyzed cross-coupling reactions. These reactions have revolutionized the field of organic synthesis by allowing for the formation of carbon-carbon bonds under mild conditions. The chlorosulfonylfluoride group in 3-Chlorobutane-1-sulfonyl fluoride can be selectively transformed into other functional groups, such as thiols or amines, through metal-catalyzed processes. This versatility makes it an indispensable reagent in the construction of complex molecular frameworks.

Another area where 3-Chlorobutane-1-sulfonyl fluoride has shown promise is in the development of protease inhibitors. Proteases are enzymes that play critical roles in various biological pathways, and their inhibition is often a key strategy in therapeutic intervention. By modifying existing scaffolds with sulfonylfluoride groups derived from 3-Chlorobutane-1-sulfonyl fluoride, researchers can design inhibitors that exhibit high specificity and potency. Recent studies have demonstrated that such inhibitors can effectively modulate disease-related pathways, offering new hope for treating conditions like cancer and neurodegenerative disorders.

The chemical properties of 3-Chlorobutane-1-sulfonyl fluoride also make it a valuable asset in materials science. For instance, its ability to undergo selective fluorination reactions allows for the creation of novel fluorinated polymers with tailored properties. These polymers can exhibit enhanced thermal stability, mechanical strength, or biocompatibility, depending on the desired application. Such advancements are particularly relevant in the development of medical implants and biodegradable materials.

From a synthetic chemistry perspective, 3-Chlorobutane-1-sulfonyl fluoride offers unique opportunities for exploring new reaction pathways and methodologies. Its reactivity can be harnessed to develop innovative synthetic strategies that overcome traditional limitations. For example, its use in asymmetric synthesis has enabled the construction of chiral molecules with high enantioselectivity. This capability is crucial for producing enantiomerically pure drugs that exhibit improved pharmacokinetic properties.

The pharmaceutical industry has also benefited from the use of 3-Chlorobutane-1-sulfonyl fluoride in drug discovery programs. By serving as a versatile building block, it allows chemists to rapidly prototype and screen large libraries of compounds. This accelerates the identification of lead candidates that can proceed to further optimization and clinical testing. The efficiency gained from such approaches is essential in meeting the growing demand for novel therapeutics.

In conclusion, 3-Chlorobutane-1-sulfonyl fluoride (CAS No. 2138179-53-8) represents a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis, its utility in materials science, and its potential applications in advanced chemical methodologies underscore its importance. As research continues to evolve, it is likely that new and innovative uses for this compound will emerge, further solidifying its place as a cornerstone of modern chemical research.